Cas no 1270700-85-0 (3-amino-1-2-(trifluoromethyl)phenylpyrrolidin-2-one)

• Product Name: 3-amino-1-2-(trifluoromethyl)phenylpyrrolidin-2-one
• CAS No: 1270700-85-0
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 4777988
• PubChem ID: 61549153
• Update Time: 2025-06-08

3-amino-1-2-(trifluoromethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(trifluoromethyl)phenyl]pyrrolidin-2-one
• NE28899
• 3-amino-1-2-(trifluoromethyl)phenylpyrrolidin-2-one

• Inchi： 1S/C11H11F3N2O/c12-11(13,14)7-3-1-2-4-9(7)16-6-5-8(15)10(16)17/h1-4,8H,5-6,15H2
• InChI Key： LHMSGEZKVCWWNW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C(C(CC1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3

Additional information on 3-amino-1-2-(trifluoromethyl)phenylpyrrolidin-2-one

Introduction to 3-Amino-1-(2-Trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1270700-85-0)

3-Amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1270700-85-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic effects.

The chemical structure of 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one features a pyrrolidinone core with an amino group and a trifluoromethyl-substituted phenyl ring. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making this compound an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for the treatment of various neurological disorders and chronic pain conditions.

In the context of medicinal chemistry, the synthesis of 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one has been optimized using advanced synthetic methods, including transition metal-catalyzed reactions and microwave-assisted synthesis. These techniques have enabled the efficient production of the compound with high purity and yield, facilitating its evaluation in preclinical studies.

Preclinical research has demonstrated that 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one exhibits potent activity against a range of biological targets. For instance, it has been shown to modulate GABAergic and glutamatergic neurotransmission, which are key pathways involved in pain perception and neuronal function. Additionally, studies have indicated that this compound possesses anti-inflammatory properties, which may contribute to its therapeutic potential in conditions characterized by chronic inflammation.

The pharmacokinetic profile of 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one has also been extensively investigated. In vitro and in vivo studies have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good brain penetration, which is crucial for its efficacy in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in phase II trials, where the primary focus will be on assessing its therapeutic benefits in specific patient populations.

Beyond its potential as a therapeutic agent, 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one has also been explored as a tool compound in basic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of neurological disorders. Researchers are using this compound to gain insights into the pathophysiology of conditions such as neuropathic pain, epilepsy, and neurodegenerative diseases.

In conclusion, 3-amino-1-(2-trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1270700-85-0) represents a promising molecule with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and favorable pharmacological properties position it as a valuable candidate for further development in the quest for novel treatments for neurological disorders and chronic pain conditions.